3-Methyl-1-((thietan-3-ylamino)methyl)cyclohexan-1-ol

• Molecular Formula: C11H21NOS
• Molecular Weight: 215.36 g/mol
• IUPAC Name: 3-methyl-1-[(thietan-3-ylamino)methyl]cyclohexan-1-ol
• InChI: InChI=1S/C11H21NOS/c1-9-3-2-4-11(13,5-9)8-12-10-6-14-7-10/h9-10,12-13H,2-8H2,1H3
• InChI Key: ZPIUXSJRCSLAEE-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCC(C1)(CNC2CSC2)O

Description

3-Methyl-1-((thietan-3-ylamino)methyl)cyclohexan-1-ol is an organic compound characterized by a cyclohexane ring substituted with a methyl group, a thietan-3-ylamino group, and a hydroxyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Methyl-1-((thietan-3-ylamino)methyl)cyclohexan-1-ol typically involves the reaction of 3-methylcyclohexanone with thietan-3-ylamine under specific conditions. The reaction is usually carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification and isolation of the product through techniques like distillation or crystallization.

Chemical Reactions Analysis

Types of Reactions

3-Methyl-1-((thietan-3-ylamino)methyl)cyclohexan-1-ol can undergo various types of chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The compound can be reduced to form different derivatives.

Substitution: The amino group can participate in substitution reactions to form new compounds.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate or chromium trioxide for oxidation, and reducing agents like sodium borohydride or lithium aluminum hydride for reduction. Substitution reactions may involve reagents like halogens or other nucleophiles.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or aldehydes, while reduction may produce alcohols or amines.

Scientific Research Applications

3-Methyl-1-((thietan-3-ylamino)methyl)cyclohexan-1-ol has several scientific research applications, including:

Chemistry: Used as an intermediate in the synthesis of other complex organic compounds.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-Methyl-1-((thietan-3-ylamino)methyl)cyclohexan-1-ol involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

3-Methylcyclohexanol: Similar structure but lacks the thietan-3-ylamino group.

Thietan-3-ylamine: Contains the thietan-3-ylamino group but lacks the cyclohexane ring.

Cyclohexanol: Contains the cyclohexane ring and hydroxyl group but lacks the methyl and thietan-3-ylamino groups.

Uniqueness

3-Methyl-1-((thietan-3-ylamino)methyl)cyclohexan-1-ol is unique due to the combination of its functional groups, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications.